Cas no 2850381-63-2 (1,1-Dimethylethyl 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclobutanecarboxylate)

1,1-Dimethylethyl 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclobutanecarboxylate is a boronic ester derivative with a cyclobutane carboxylate core, offering utility as an intermediate in organic synthesis. Its key advantages include stability under typical handling conditions due to the presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) protecting group, which enhances shelf life and facilitates storage. The tert-butyl ester moiety provides additional steric protection, improving selectivity in cross-coupling reactions such as Suzuki-Miyaura couplings. This compound is particularly valuable in medicinal chemistry and materials science for constructing complex molecular architectures. Its structural features enable controlled functionalization while minimizing undesired side reactions.

1,1-Dimethylethyl 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclobutanecarboxylate structure

2850381-63-2 structure

Product Name:1,1-Dimethylethyl 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclobutanecarboxylate

CAS No:2850381-63-2

MF:C₁₆H₂₇BO₄

MW:294.194185495377

CID:5464931

Update Time:2025-05-28

1,1-Dimethylethyl 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

- 1,1-Dimethylethyl 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclobutanecarboxylate
- Inchi： 1S/C16H27BO4/c1-14(2,3)19-13(18)12-8-11(9-12)10-17-20-15(4,5)16(6,7)21-17/h10,12H,8-9H2,1-7H3/b11-10-
- InChI Key： XRZRMHQCIBTSBI-KHPPLWFESA-N
- SMILES： C1(C(OC(C)(C)C)=O)C/C(=C\B2OC(C)(C)C(C)(C)O2)/C1

Experimental Properties

Density: 1.02±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 320.8±34.0 °C(Predicted)

1,1-Dimethylethyl 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclobutanecarboxylate Pricemore >>

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